3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-3-yl)-6-[(2-ethoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H18N4O4S/c1-2-25-13-7-3-4-8-14(13)27-12-18-23-24-19(21-22-20(24)29-18)17-11-26-15-9-5-6-10-16(15)28-17/h3-10,17H,2,11-12H2,1H3
• InChI Key: LEMKYBFTSAKFGR-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4

Description

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has been synthesized recently. It belongs to the class of triazolo-thiadiazole derivatives, which have been shown to exhibit a range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.

Mechanism of Action

The mechanism of action of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that it may exert its biological effects by interacting with specific receptors or enzymes in the target cells. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. In addition, it has been suggested that it may interact with the cell membrane and disrupt its integrity, leading to the death of the target cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. For example, it has been shown to inhibit the growth of bacterial and fungal strains by disrupting their cell membrane integrity. In addition, it has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by immune cells. Moreover, it has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad spectrum of biological activities. It has been shown to exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties, making it a versatile compound for studying different biological processes. Moreover, it has been shown to be effective against drug-resistant strains, which is a major advantage in the field of antimicrobial and antifungal research. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain assays.

Future Directions

There are several future directions for the research on 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential as a lead compound for the development of new antimicrobial and antifungal agents. Another direction is to explore its potential as an anti-inflammatory agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its anticancer properties warrant further investigation, particularly in the development of new chemotherapeutic agents. Finally, the synthesis method of this compound could be optimized further to increase the yield and purity of the product.

Synthesis Methods

The synthesis of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid with thiosemicarbazide, followed by the reaction with ethyl chloroacetate and 2-ethoxyphenol. The final product is obtained by the reaction of the intermediate with sodium azide and copper sulfate. The synthesis method has been optimized to yield a high purity product with good yield.

Scientific Research Applications

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. It has been tested against a range of bacterial and fungal strains, including drug-resistant strains, and has shown promising results. In addition, it has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been shown to have anticancer activity by inducing apoptosis in cancer cells.